2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide

• Molecular Formula: C11H9ClN2OS
• Molecular Weight: 252.72 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C11H9ClN2OS/c1-7-2-3-8(9(12)6-7)10(15)14-11-13-4-5-16-11/h2-6H,1H3,(H,13,14,15)
• InChI Key: ICGYNTWHZAMPFH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=NC=CS2)Cl

Description

2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a thiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide is not fully understood. However, it has been proposed that the compound may exert its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. It has also been suggested that the compound may induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
Studies have shown that 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide exhibits significant biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. Additionally, the compound has been found to possess anti-inflammatory properties, which may make it useful in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide in lab experiments is its broad spectrum antimicrobial activity. This makes it useful in the study of various microorganisms. Additionally, the compound has been found to exhibit low toxicity, which may make it a safer alternative to other antimicrobial agents. However, one of the limitations of using the compound in lab experiments is the lack of information on its long-term effects.

Future Directions

There are several future directions for research related to 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide. One area of research could focus on the development of new materials using the compound. Another area of research could be the study of the compound's potential use as a corrosion inhibitor. Additionally, more studies could be conducted to fully understand the mechanism of action of the compound and to identify any potential long-term effects. Finally, the compound's potential use in the treatment of various inflammatory conditions could also be explored.
Conclusion
In conclusion, 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide is a thiazole derivative that has gained significant attention in the field of scientific research due to its potential applications in various fields. It has been synthesized using various methods and has been found to exhibit antimicrobial, anticancer, and anti-inflammatory properties. The compound has several advantages for lab experiments, including its broad spectrum antimicrobial activity and low toxicity. However, more research is needed to fully understand the compound's mechanism of action and to identify any potential long-term effects.

Synthesis Methods

2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide can be synthesized using various methods. One of the commonly used methods is the reaction of 2-chloro-4-methylbenzoic acid with thiosemicarbazide in the presence of a dehydrating agent such as phosphorus oxychloride. The resulting product is then treated with acetic anhydride to yield 2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide.

Scientific Research Applications

2-chloro-4-methyl-N-(1,3-thiazol-2-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use as a corrosion inhibitor, as well as in the development of new materials.